Cas no 14621-02-4 (4-Pyridinecarboxamide, N-(4-methoxyphenyl)-)

• Product Name: 4-Pyridinecarboxamide, N-(4-methoxyphenyl)-
• CAS No: 14621-02-4
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 1315830
• PubChem ID: 532207
• Update Time: 2025-04-20

4-Pyridinecarboxamide, N-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide, N-(4-methoxyphenyl)-
• N-(4-methoxyphenyl)pyridine-4-carboxamide
• 14621-02-4
• SCHEMBL3271513
• DB-109624
• F97113
• N-(4-methoxyphenyl)isonicotinamide
• EU-0038185
• Isonicotinamide, N-(4-methoxyphenyl)-
• Oprea1_443131
• Oprea1_193416
• DTXSID80336314
• STK415654
• AKOS002959553
• N-(4-Methoxy-phenyl)-isonicotinamide
• CS-006/03884052

• Inchi： 1S/C13H12N2O2/c1-17-12-4-2-11(3-5-12)15-13(16)10-6-8-14-9-7-10/h2-9H,1H3,(H,15,16)
• InChI Key： LVERVLNIJMUPKJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC(C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 228.08996
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22